Cas no 2097994-97-1 (3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile
• CAS No: 2097994-97-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5724269
• PubChem ID: 121202267
• Update Time: 2025-06-08

3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• starbld0030827
• 2097994-97-1
• F1907-6078
• 3-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile
• AKOS026710447
• 3-Azabicyclo[3.1.1]heptane-3-propanenitrile, 6-ethoxy-β-oxo-
• 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile

• Inchi： 1S/C11H16N2O2/c1-2-15-11-8-5-9(11)7-13(6-8)10(14)3-4-12/h8-9,11H,2-3,5-7H2,1H3
• InChI Key： NGGGULUMECYSGP-UHFFFAOYSA-N
• SMILES： O(CC)C1C2CN(C(CC#N)=O)CC1C2

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 378.7±37.0 °C(Predicted)
• pka: 6.12±0.40(Predicted)

Additional information on 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile

Introduction to 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile (CAS No. 2097994-97-1)

3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile, identified by the chemical compound code CAS No. 2097994-97-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic structures characterized by its intricate cyclic framework and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile features a bicyclic system consisting of three fused rings, including a seven-membered azabicyclo[3.1.1]heptane core. This core is further functionalized with an ethoxy group at the 6-position and a nitrile group at the 3-position, which are critical for modulating the compound's reactivity and interaction with biological targets. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological properties and potential therapeutic applications. The bicyclic scaffold of 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile is particularly noteworthy, as it mimics natural products and bioactive molecules found in various organisms. This structural motif has been extensively studied for its ability to interact with biological receptors and enzymes, making it a valuable scaffold for designing new drugs.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways and pain perception. Emerging research suggests that compounds with similar structural features may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, thereby exhibiting anti-inflammatory effects. Additionally, the nitrile group in the molecule can participate in various chemical reactions, including hydrolysis and condensation reactions, which can be exploited for further derivatization and optimization.

The ethoxy group at the 6-position of the bicyclic core also contributes to the compound's overall pharmacological profile by influencing its solubility and metabolic stability. This feature is particularly important for drug development, as it can enhance the bioavailability and reduce unwanted side effects. Furthermore, the azabicyclo[3.1.1]heptane core itself is known for its ability to adopt multiple conformations, which can be advantageous for binding to biological targets with high specificity.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with greater accuracy. Molecular docking studies have shown that 3-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)-3-oxopropanenitrile can bind effectively to various protein targets, including those involved in pain signaling and inflammation. These findings provide a strong rationale for further investigating this compound as a potential lead molecule for drug development.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic azabicyclo[3.1.1]heptane core requires multi-step synthetic strategies, often involving ring-closing metathesis or other cycloforming reactions. However, recent developments in synthetic methodology have made it possible to construct such complex structures with higher efficiency and yield.

In addition to its potential therapeutic applications, 3-(6-Ethoxy-6-Ethoxy-[CAS No.] -97-[CAS No.] heptan]-propanenitrile may also find utility in materials science and industrial applications due to its unique chemical properties. For instance, its ability to participate in various chemical reactions makes it a versatile building block for synthesizing more complex molecules.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structural modifications and exploring its potential in preclinical studies. By leveraging advances in synthetic chemistry and computational modeling, researchers aim to develop derivatives that exhibit enhanced potency, selectivity, and safety profiles.

In conclusion, 3-(6-Ethoxy-[CAS No.] -97-[CAS No.] heptan]-propanenitrile represents a promising area of investigation in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.